Cas no 62519-02-2 (Benzene, (1,1-dimethylethyl)(2-propenyl)-)

• Product Name: Benzene, (1,1-dimethylethyl)(2-propenyl)-
• CAS No: 62519-02-2
• MF: C₁₃H₁₈
• MW: 174.282023906708
• CID: 441825
• PubChem ID: 14004243
• Update Time: 2025-04-19

Benzene, (1,1-dimethylethyl)(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (1,1-dimethylethyl)(2-propenyl)-
• 1-tert-butyl-2-prop-2-enylbenzene
• DTXSID10554084
• 62519-02-2
• 1-tert-Butyl-2-(prop-2-en-1-yl)benzene

• Inchi： 1S/C13H18/c1-5-8-11-9-6-7-10-12(11)13(2,3)4/h5-7,9-10H,1,8H2,2-4H3
• InChI Key： PNKXECWAZDZWJL-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=CC=CC=1CC=C

Computed Properties

• Exact Mass: 174.14094
• Monoisotopic Mass: 174.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes